Cas no 1781311-93-0 (2,2-difluoro-3-(3-fluorophenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(3-fluorophenyl)propan-1-amine
• CAS No: 1781311-93-0
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 6486720
• PubChem ID: 105443416
• Update Time: 2025-05-25

2,2-difluoro-3-(3-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-fluorophenyl)propan-1-amine
• 1781311-93-0
• EN300-1928929

• Inchi： 1S/C9H10F3N/c10-8-3-1-2-7(4-8)5-9(11,12)6-13/h1-4H,5-6,13H2
• InChI Key： OPPCDIPQEFADPS-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=C(C=1)F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(3-fluorophenyl)propan-1-amine

2,2-Difluoro-3-(3-Fluorophenyl)Propan-1-Amine: A Comprehensive Overview

2,2-difluoro-3-(3-fluorophenyl)propan-1-amine, identified by the CAS number 1781311-93-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and an amine functional group. The presence of fluorine atoms in its structure contributes to its stability and reactivity, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2,2-difluoro-3-(3-fluorophenyl)propan-1-amine involves a series of well-established organic reactions. The starting material is typically a fluorinated benzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amine group. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of physical properties, 2,2-difluoro-3-(3-fluorophenyl)propan-1-amine exhibits a melting point of approximately 75°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound is also relatively stable under ambient conditions, though it may degrade under strong acidic or basic environments.

The chemical structure of CAS No. 1781311-93-0 plays a crucial role in its reactivity. The fluorine atoms attached to the aromatic ring act as electron-withdrawing groups, enhancing the electrophilicity of the ring and making it susceptible to nucleophilic attacks. This property has been exploited in numerous studies to develop novel pharmaceutical agents and agrochemicals. For instance, recent research has focused on using this compound as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and antitumor activities.

In the pharmaceutical industry, 2,2-difluoro-3-(3-fluorophenyl)propan-1-amines are being investigated for their potential as drug candidates. Their ability to interact with specific biological targets makes them promising leads for developing new therapeutic agents. For example, studies have shown that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, offering potential treatments for conditions such as arthritis and neurodegenerative diseases.

Beyond pharmaceutical applications, this compound also finds use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Recent breakthroughs in this area have demonstrated that incorporating fluorinated aromatic amines into polymer frameworks can significantly enhance their electrical conductivity and stability under thermal stress.

The environmental impact of CAS No. 1781311-93-0 has also been a topic of interest among researchers. Studies have shown that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Ongoing research aims to develop more sustainable synthesis routes and degradation pathways to minimize its environmental footprint.

In conclusion, 2,2-difluoro-3-(3-fluorophenyl)propan-1-amines, represented by CAS number 1781311-93-0, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to unfold, the potential uses of this compound are expected to expand further, contributing significantly to both academic knowledge and industrial innovation.